2-formyl-N-(1-phenylethyl)hydrazinecarbothioamide
Overview
Description
2-formyl-N-(1-phenylethyl)hydrazinecarbothioamide, also known as FPHC, is a chemical compound that has been extensively studied for its potential applications in scientific research. FPHC is a hydrazine derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The exact mechanism of action of 2-formyl-N-(1-phenylethyl)hydrazinecarbothioamide is not fully understood, but it is believed to involve the formation of a reactive intermediate that can react with ROS. This reaction leads to the formation of a fluorescent product that can be detected using imaging techniques.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its potential as a probe for ROS detection, this compound has also been shown to have anti-inflammatory and antioxidant properties. This compound has also been investigated for its potential as an anticancer agent, with promising results in preclinical studies.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-formyl-N-(1-phenylethyl)hydrazinecarbothioamide is its specificity for ROS detection, making it a powerful tool for investigating oxidative stress in living cells. However, this compound has some limitations as well, including its potential for toxicity at high concentrations and its limited solubility in aqueous solutions.
Future Directions
There are many potential future directions for research on 2-formyl-N-(1-phenylethyl)hydrazinecarbothioamide. One promising area of investigation involves the development of new derivatives of this compound with improved solubility and specificity for ROS detection. Other potential directions for research include the development of this compound-based therapies for inflammatory and oxidative stress-related diseases, as well as the investigation of this compound as a potential anticancer agent.
Scientific Research Applications
2-formyl-N-(1-phenylethyl)hydrazinecarbothioamide has been widely studied for its potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a probe for the detection of reactive oxygen species (ROS) in living cells. This compound has been shown to react specifically with ROS, leading to the formation of a fluorescent product that can be easily detected using microscopy or other imaging techniques.
properties
IUPAC Name |
N-(1-phenylethylcarbamothioylamino)formamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3OS/c1-8(9-5-3-2-4-6-9)12-10(15)13-11-7-14/h2-8H,1H3,(H,11,14)(H2,12,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUSZTZBTJVGIFU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=S)NNC=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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